Cas no 84224-02-2 (2-[(1z,3z)-4-(4-carbamimidoylphenyl)buta-1,3-dienyl]-1-benzofuran-5-carboximidamide;hydrochloride)

• Product name: 2-[(1z,3z)-4-(4-carbamimidoylphenyl)buta-1,3-dienyl]-1-benzofuran-5-carboximidamide;hydrochloride
• CAS No: 84224-02-2
• MF: C₂₀H₁₈N₄O^.HCl
• MW: 366.84406
• CID: 1822488
• PubChem ID: 54600640

2-[(1z,3z)-4-(4-carbamimidoylphenyl)buta-1,3-dienyl]-1-benzofuran-5-carboximidamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC308572
• 2-[4-(4-Amidinophenyl)-1,3-butadienyl]-1-benzofuran-5-carboxamidin-dihydrochlorid
• 2-&lt
• 4-(4-Amidinophenyl)-1,3-butadienyl&gt
• -1-benzofuran-5-carboxamidin-dihydrochlorid
• 5-Benzofurancarboximidamide,3-butadienyl]-, dihydrochloride
• 2-[(1Z,3Z)-4-(4-carbamimidoylphenyl)buta-1,3-dienyl]-1-benzofuran-5-carboximidamide,hydrochloride
• 2-[(1Z,3Z)-4-(4-carbamimidoylphenyl)buta-1,3-dienyl]-1-benzofuran-5-carboximidamide
• hydrochloride
• 2-[(1Z,3Z)-4-(4-Carbamimidoylphenyl)buta-1,3-dien-1-yl]-1-benzofuran-5-carboximidamide--hydrogen chloride (1/1)
• 84224-02-2
• DTXSID50712989
• NSC-308572
• 2-[(1z,3z)-4-(4-carbamimidoylphenyl)buta-1,3-dienyl]-1-benzofuran-5-carboximidamide;hydrochloride

• Inchi： InChI=1S/C20H18N4O.ClH/c21-19(22)14-7-5-13(6-8-14)3-1-2-4-17-12-16-11-15(20(23)24)9-10-18(16)25-17;/h1-12H,(H3,21,22)(H3,23,24);1H/b3-1-,4-2-;
• InChI Key： IPBBJBLXDSYCDM-HTEJUATFSA-N
• SMILES： C1=CC(=CC=C1C=CC=CC2=CC3=C(O2)C=CC(=C3)C(=N)N)C(=N)N.Cl

Computed Properties

• Exact Mass: 366.1247389g/mol
• Monoisotopic Mass: 366.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų